Cas no 1181458-91-2 (3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride)

• Product Name: 3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride
• CAS No: 1181458-91-2
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 5167155
• Update Time: 2026-03-04

3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride
• 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one;hydrochloride
• Z1449744645
• 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-onehydrochloride
• 3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride

• Inchi： 1S/C9H18N2O2.ClH/c1-7-5-11(6-8(2)13-7)9(12)3-4-10;/h7-8H,3-6,10H2,1-2H3;1H
• InChI Key： RWXAYDUFIPAJKP-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CN(C(CCN)=O)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 55.6

Additional information on 3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride

Introduction to 3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride (CAS No. 1181458-91-2)

3-Amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride, identified by its CAS number 1181458-91-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly the presence of an amino group and a morpholine moiety, contribute to its diverse pharmacological properties.

The 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride structure is characterized by a propanone backbone substituted with a morpholine ring at the 1-position and an amino group at the 3-position. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various biochemical and pharmacological studies. This salt form is particularly useful in in vitro assays and in vivo experiments, where solubility plays a critical role in drug delivery and efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives due to their ability to modulate various biological pathways. The 2,6-dimethylmorpholine moiety in 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride is known to contribute to its binding affinity and selectivity towards certain enzymes and receptors. This feature has prompted researchers to investigate its potential applications in treating neurological disorders, inflammatory conditions, and other diseases where targeted molecular interaction is crucial.

Recent studies have highlighted the role of 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride in modulating enzyme activity. Specifically, researchers have observed that this compound interacts with serine proteases and other hydrolases, potentially inhibiting their activity. Such interactions are significant in the context of developing therapeutic agents for diseases like cancer and inflammation. The morpholine ring's ability to form hydrogen bonds with polar residues in the active sites of enzymes enhances the compound's binding affinity.

The hydrochloride form of this compound not only improves its solubility but also ensures its stability under various storage conditions. This stability is essential for maintaining the integrity of the compound during long-term experiments and clinical trials. Additionally, the hydrochloride salt enhances the bioavailability of the active moiety when administered orally or intravenously, making it a promising candidate for further development as a drug candidate.

From a synthetic chemistry perspective, 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride represents an interesting scaffold for drug design. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to fine-tune its pharmacological properties. For instance, introducing additional functional groups or altering the substitution pattern on the morpholine ring can lead to derivatives with enhanced potency or selectivity.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of novel compounds like 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride. Advanced computational models can simulate molecular interactions between this compound and biological targets, providing insights into its potential therapeutic effects. These models are particularly useful in identifying lead compounds that exhibit high affinity for specific receptors or enzymes.

In conclusion, 3-amino-1-(2,6-dimethylmorpholin-4-yl)propan-1-one hydrochloride (CAS No. 1181458-91-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation. As research continues to uncover new biological targets and therapeutic strategies, compounds like this are likely to play a crucial role in developing next-generation drugs.